Cas no 2097958-14-8 (1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2097958-14-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6378342
• PubChem ID: 121210945
• Update Time: 2025-05-19

1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(2-methoxyethyl)-3-(4-pyridinyl)-
• starbld0041638
• 2-(2-methoxyethyl)-5-pyridin-4-ylpyrazole-3-carbaldehyde
• 2097958-14-8
• AKOS026721042
• F2198-0701

• Inchi： 1S/C12H13N3O2/c1-17-7-6-15-11(9-16)8-12(14-15)10-2-4-13-5-3-10/h2-5,8-9H,6-7H2,1H3
• InChI Key： JZPXRJPSRWBMRU-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C=O)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 405.2±45.0 °C(Predicted)
• pka: 3.26±0.10(Predicted)

Additional information on 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 2097958-14-8)

1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde, with the CAS number 2097958-14-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde consists of a pyrazole ring substituted with a 2-methoxyethyl group at the 1-position and a pyridine ring at the 3-position, with a carbaldehyde group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The methoxyethyl group enhances solubility and bioavailability, while the pyridine ring provides aromatic stability and potential binding sites for various biological targets.

Recent studies have highlighted the potential applications of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2023, researchers investigated the anticancer properties of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde. The results showed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings indicate that 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde could be a valuable lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde have also been studied extensively. A report in the Journal of Pharmaceutical Sciences (2023) detailed its absorption, distribution, metabolism, and excretion (ADME) profile. The compound was found to have good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde has been explored as a synthetic intermediate in organic chemistry. Its reactivity and functional group diversity make it a useful building block for constructing more complex molecules with tailored biological activities. For example, researchers have used this compound as a starting material to synthesize novel derivatives with enhanced potency and selectivity for specific targets.

The safety profile of 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies conducted by several research groups have shown that this compound is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(2-methoxyethyl)-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 2097958-14-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.